N-(4-acetamidophenyl)-2-[[1-(4-ethylphenyl)-5-tetrazolyl]thio]acetamide

• Molecular Formula: C19H20N6O2S
• Molecular Weight: 396.5 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-2-[1-(4-ethylphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C19H20N6O2S/c1-3-14-4-10-17(11-5-14)25-19(22-23-24-25)28-12-18(27)21-16-8-6-15(7-9-16)20-13(2)26/h4-11H,3,12H2,1-2H3,(H,20,26)(H,21,27)
• InChI Key: UFQMMFCIGWSKDO-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=CC=C(C=C3)NC(=O)C
• solubility: 2.8 [ug/mL]

Description

N-(4-acetamidophenyl)-2-[[1-(4-ethylphenyl)-5-tetrazolyl]thio]acetamide is a member of tetrazoles.

Scientific Research Applications

Anticancer Applications

• Synthesis and Evaluation as Anticancer Agents : A study by Evren et al. (2019) focused on synthesizing derivatives of N-(4-acetamidophenyl)-2-[[1-(4-ethylphenyl)-5-tetrazolyl]thio]acetamide and evaluating their anticancer properties. They found that certain derivatives exhibited selective cytotoxicity against human lung adenocarcinoma cells, with one compound showing high selectivity and potency (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).
• Antitumor Activity Evaluation : Another study conducted by Yurttaş et al. (2015) synthesized various N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, including compounds related to the chemical structure of interest. They found that some of these compounds displayed significant anticancer activity against human tumor cell lines (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial Applications

• Synthesis and Antimicrobial Evaluation : Gul et al. (2017) synthesized 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides, closely related to the compound of interest. These compounds were screened for antimicrobial activity and found to be active against a range of microbial species (Gul et al., 2017).
• Study on the Antimicrobial Effects of Derivatives : Cankilic and Yurttaş (2017) conducted a study on 2-[(1/4-methylimidazol/triazol/tetrazol- 2/3/5-yl)thio]-N-(4-substituted thiazol-2-yl) acetamide derivatives, finding considerable antimicrobial effects against various pathogenic microorganisms (Cankilic & Yurttaş, 2017).